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Compound of Interest

Compound Name: Azapetine

Cat. No.: B085885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Azapetine is a vasodilator that functions as an antagonist of both alpha-1 and alpha-2

adrenergic receptors.[1] This property makes it a valuable tool in pharmacological research for

studying the roles of these receptors in various physiological and pathological processes.

These application notes provide detailed protocols for the preparation, storage, and use of

azapetine solutions in a research setting. Due to the limited availability of specific solubility and

stability data for azapetine, the following protocols are based on general best practices for

preparing and handling chemical compounds for research. Researchers are strongly

encouraged to perform small-scale solubility and stability tests for their specific applications.

Chemical and Physical Properties
The most commonly used form of azapetine in research is azapetine phosphate.

Understanding its chemical and physical properties is crucial for accurate solution preparation.
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Property Azapetine (Free Base) Azapetine Phosphate

IUPAC Name

6-prop-2-enyl-5,7-

dihydrobenzo[d]

[2]benzazepine

phosphoric acid;6-prop-2-enyl-

5,7-dihydrobenzo[d]

[2]benzazepine

Molecular Formula C₁₇H₁₇N C₁₇H₂₀NO₄P

Molecular Weight 235.32 g/mol [3] 333.32 g/mol [4][5]

CAS Number 146-36-1[3] 130-83-6[4]

Appearance Solid (form may vary) Solid (form may vary)

Mechanism of Action: Alpha-Adrenergic Receptor
Antagonism
Azapetine exerts its effects by blocking alpha-1 and alpha-2 adrenergic receptors, thereby

inhibiting the downstream signaling cascades initiated by endogenous catecholamines like

norepinephrine and epinephrine.

Alpha-1 Adrenergic Receptor Signaling Pathway
Blockade
Alpha-1 adrenergic receptors are Gq protein-coupled receptors. Their activation typically leads

to the activation of phospholipase C (PLC), which in turn generates inositol triphosphate (IP₃)

and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium, and DAG activates

protein kinase C (PKC), leading to various cellular responses, including smooth muscle

contraction. By blocking these receptors, azapetine prevents these downstream effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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